Cas no 922337-04-0 (Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester)
922337-04-0 structure
Product Name:Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester
CAS No:922337-04-0
MF:C12H18O4
MW:226.268924236298
CID:741211
PubChem ID:71446538
Update Time:2025-04-19
Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
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- Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester
- dipropan-2-yl 2-prop-2-ynylpropanedioate
- 922337-04-0
- DTXSID30855020
- Dipropan-2-yl (prop-2-yn-1-yl)propanedioate
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- Inchi: 1S/C12H18O4/c1-6-7-10(11(13)15-8(2)3)12(14)16-9(4)5/h1,8-10H,7H2,2-5H3
- InChI Key: MYLJNDJLDIGJRJ-UHFFFAOYSA-N
- SMILES: O(C(C(C(=O)OC(C)C)CC#C)=O)C(C)C
Computed Properties
- Exact Mass: 226.12050905g/mol
- Monoisotopic Mass: 226.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.6Ų
Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
922337-04-0 (Propanedioic acid, 2-(2-propyn-1-yl)-, 1,3-bis(1-methylethyl) ester) Related Products
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